molecular formula C10H9F9O4S B8474802 3-(1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl)propyl prop-2-enoate CAS No. 866396-85-2

3-(1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl)propyl prop-2-enoate

Cat. No.: B8474802
CAS No.: 866396-85-2
M. Wt: 396.23 g/mol
InChI Key: HMYTUCRVQAXJFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl)propyl prop-2-enoate is a useful research compound. Its molecular formula is C10H9F9O4S and its molecular weight is 396.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

866396-85-2

Molecular Formula

C10H9F9O4S

Molecular Weight

396.23 g/mol

IUPAC Name

3-(1,1,2,2,3,3,4,4,4-nonafluorobutylsulfonyl)propyl prop-2-enoate

InChI

InChI=1S/C10H9F9O4S/c1-2-6(20)23-4-3-5-24(21,22)10(18,19)8(13,14)7(11,12)9(15,16)17/h2H,1,3-5H2

InChI Key

HMYTUCRVQAXJFI-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)OCCCS(=O)(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(perfluorobutylsulfonyl)propanol (54.4 g, 159 mmol), triethylamine (33 ml, 238 mmol), 4-t-butylcatechol (0.14 g) and dichloromethane (520 ml) was cooled to 0° C. in a state of being equipped with a calcium chloride, and then acryloyl chloride (15.5 ml, 191 mmol) was slowly added dropwise over 40 minutes. After stirring at room temperature for one hour and washing the mixture with 15% citric acid (600 ml) water and saturated saline, the mixture was dried over anhydrous magnesium sulfate, filtered and then concentrated under reduced pressure to obtain a crude acrylate ester. The residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=6:1) and the transparent liquid was vacuum-dried after concentration to obtain 60.0 g of 3-(perfluorobutylsulfonyl)propyl acrylate. Yield was 95.3%.
Quantity
54.4 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
reactant
Reaction Step One
Quantity
0.14 g
Type
catalyst
Reaction Step One
Quantity
520 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15.5 mL
Type
reactant
Reaction Step Three

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